Cas no 1897623-57-2 (3-(3,4-Dimethylphenyl)-3,3-difluoropropan-1-amine)

• Product Name: 3-(3,4-Dimethylphenyl)-3,3-difluoropropan-1-amine
• CAS No: 1897623-57-2
• MF: C₁₁H₁₅F₂N
• MW: 199.24030995369
• CID: 5753525
• PubChem ID: 116838497
• Update Time: 2025-06-07

3-(3,4-Dimethylphenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1970161
• 3-(3,4-dimethylphenyl)-3,3-difluoropropan-1-amine
• 1897623-57-2
• 3-(3,4-Dimethylphenyl)-3,3-difluoropropan-1-amine

• Inchi： 1S/C11H15F2N/c1-8-3-4-10(7-9(8)2)11(12,13)5-6-14/h3-4,7H,5-6,14H2,1-2H3
• InChI Key： QGUKIRMEFYHQFH-UHFFFAOYSA-N
• SMILES： FC(CCN)(C1C=CC(C)=C(C)C=1)F

Computed Properties

• Exact Mass: 199.11725581g/mol
• Monoisotopic Mass: 199.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3,4-Dimethylphenyl)-3,3-difluoropropan-1-amine

Comprehensive Overview of 3-(3,4-Dimethylphenyl)-3,3-difluoropropan-1-amine (CAS No. 1897623-57-2)

The compound 3-(3,4-Dimethylphenyl)-3,3-difluoropropan-1-amine (CAS No. 1897623-57-2) is a fluorinated amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoropropan-1-amine moiety and 3,4-dimethylphenyl group, make it a subject of interest for scientists exploring novel bioactive molecules. The presence of fluorine atoms often enhances metabolic stability and bioavailability, which is why this compound is frequently studied in drug discovery pipelines.

In recent years, the demand for fluorinated organic compounds has surged due to their applications in medicinal chemistry. Researchers are particularly interested in how 3-(3,4-Dimethylphenyl)-3,3-difluoropropan-1-amine interacts with biological targets, such as enzymes or receptors. Its CAS No. 1897623-57-2 is often searched in academic databases, reflecting its relevance in cutting-edge studies. The compound's synthesis and characterization are also hot topics, with many papers focusing on optimizing its production for scalable applications.

Another area of interest is the environmental impact of fluorinated amines. As sustainability becomes a global priority, scientists are investigating the biodegradability and eco-toxicity of such compounds. 3-(3,4-Dimethylphenyl)-3,3-difluoropropan-1-amine is no exception, with ongoing studies assessing its safety profile and potential green chemistry alternatives. This aligns with the growing trend of green synthesis and sustainable chemical production, which are frequently searched terms in scientific literature.

The compound's potential applications extend beyond pharmaceuticals. For instance, its derivatives could be used in material science, particularly in the development of advanced polymers or coatings. The difluoropropan-1-amine structure offers unique electronic properties, making it a candidate for functional materials. This versatility is why CAS No. 1897623-57-2 is often referenced in interdisciplinary research.

From a regulatory perspective, 3-(3,4-Dimethylphenyl)-3,3-difluoropropan-1-amine is not classified as a hazardous substance under current guidelines. However, researchers must adhere to standard safety protocols when handling it. The compound's material safety data sheet (MSDS) is a commonly searched document, emphasizing the importance of transparency in chemical research.

In summary, 3-(3,4-Dimethylphenyl)-3,3-difluoropropan-1-amine (CAS No. 1897623-57-2) is a promising compound with diverse applications. Its study bridges gaps between medicinal chemistry, environmental science, and material engineering, making it a valuable subject for future innovations. As research progresses, this compound is likely to gain even more attention in scientific and industrial communities.